Cas no 878452-10-9 (benzyl 2-{1,3-dimethyl-8-(3-methylphenyl)amino-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl}acetate)

Benzyl 2-{1,3-dimethyl-8-(3-methylphenyl)amino-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl}acetate is a purine derivative with potential applications in medicinal chemistry and biochemical research. Its structure features a benzyl ester group, enhancing solubility in organic solvents, and a substituted purine core, which may confer biological activity. The compound’s 8-(3-methylphenyl)amino substitution suggests potential as a scaffold for adenosine receptor modulation or enzyme inhibition studies. The presence of both carbonyl and ester functionalities offers versatility for further chemical modifications. This compound is suitable for exploratory synthesis in drug discovery, particularly in targeting purinergic signaling pathways. Its stability under standard laboratory conditions makes it a practical intermediate for specialized research applications.
benzyl 2-{1,3-dimethyl-8-(3-methylphenyl)amino-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl}acetate structure
878452-10-9 structure
Product Name:benzyl 2-{1,3-dimethyl-8-(3-methylphenyl)amino-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl}acetate
CAS No:878452-10-9
MF:C23H23N5O4
MW:433.459824800491
CID:5555632
Update Time:2025-06-14

benzyl 2-{1,3-dimethyl-8-(3-methylphenyl)amino-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl}acetate Chemical and Physical Properties

Names and Identifiers

    • Phenylmethyl 1,2,3,6-tetrahydro-1,3-dimethyl-8-[(3-methylphenyl)amino]-2,6-dioxo-7H-purine-7-acetate
    • benzyl 2-{1,3-dimethyl-8-(3-methylphenyl)amino-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl}acetate
    • Inchi: 1S/C23H23N5O4/c1-15-8-7-11-17(12-15)24-22-25-20-19(21(30)27(3)23(31)26(20)2)28(22)13-18(29)32-14-16-9-5-4-6-10-16/h4-12H,13-14H2,1-3H3,(H,24,25)
    • InChI Key: AQTWGVDVSKIHID-UHFFFAOYSA-N
    • SMILES: C1C=CC=CC=1COC(CN1C(NC2C=CC=C(C)C=2)=NC2N(C)C(N(C)C(C=21)=O)=O)=O

benzyl 2-{1,3-dimethyl-8-(3-methylphenyl)amino-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl}acetate Pricemore >>

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benzyl 2-{1,3-dimethyl-8-(3-methylphenyl)amino-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl}acetate Related Literature

Additional information on benzyl 2-{1,3-dimethyl-8-(3-methylphenyl)amino-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl}acetate

Recent Advances in the Study of Benzyl 2-{1,3-dimethyl-8-(3-methylphenyl)amino-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl}acetate (CAS: 878452-10-9)

In recent years, the compound benzyl 2-{1,3-dimethyl-8-(3-methylphenyl)amino-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl}acetate (CAS: 878452-10-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique purine-based scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of adenosine receptors and related signaling pathways. The following research brief consolidates the latest findings and developments related to this compound, providing a comprehensive overview of its pharmacological properties, synthetic methodologies, and potential clinical implications.

The primary focus of recent studies has been on elucidating the molecular interactions and biological activities of benzyl 2-{1,3-dimethyl-8-(3-methylphenyl)amino-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl}acetate. Researchers have employed advanced computational modeling techniques, such as molecular docking and dynamics simulations, to predict its binding affinity and selectivity for adenosine receptor subtypes. These in silico studies have been complemented by in vitro assays, which have demonstrated the compound's ability to modulate receptor activity with high specificity, suggesting its utility as a lead compound for the development of novel therapeutics targeting adenosine-related disorders.

One of the key breakthroughs in the synthesis of this compound involves the optimization of its synthetic route to improve yield and purity. Recent publications have detailed innovative strategies for the multi-step synthesis of benzyl 2-{1,3-dimethyl-8-(3-methylphenyl)amino-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl}acetate, including the use of catalytic systems and green chemistry principles to minimize environmental impact. These advancements not only enhance the scalability of production but also ensure the reproducibility of the compound for further pharmacological evaluations.

In vivo studies have further expanded our understanding of the compound's therapeutic potential. Preclinical models have indicated that benzyl 2-{1,3-dimethyl-8-(3-methylphenyl)amino-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl}acetate exhibits favorable pharmacokinetic profiles, including adequate bioavailability and metabolic stability. Moreover, its efficacy in mitigating inflammation and oxidative stress in animal models of neurodegenerative diseases has positioned it as a candidate for further investigation in human clinical trials.

Despite these promising findings, challenges remain in the development of benzyl 2-{1,3-dimethyl-8-(3-methylphenyl)amino-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl}acetate as a therapeutic agent. Issues such as potential off-target effects and long-term safety profiles necessitate rigorous evaluation. Future research directions may include structural modifications to enhance selectivity and reduce toxicity, as well as the exploration of combination therapies to maximize therapeutic outcomes.

In conclusion, the ongoing research on benzyl 2-{1,3-dimethyl-8-(3-methylphenyl)amino-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl}acetate (CAS: 878452-10-9) underscores its potential as a versatile scaffold in drug discovery. The integration of computational, synthetic, and biological studies has provided a robust foundation for its continued development. As the scientific community delves deeper into its mechanisms of action and therapeutic applications, this compound may pave the way for innovative treatments in areas such as neurology, immunology, and beyond.

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